Cas no 412923-50-3 (2-Bromo-6-ethylbenzothiazole)

• Product Name: 2-Bromo-6-ethylbenzothiazole
• CAS No: 412923-50-3
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 867182
• Update Time: 2023-08-02

2-Bromo-6-ethylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-ETHYLBENZOTHIAZOLE
• 2-Bromo-6-ethylbenzo[d]thiazole
• 2-Bromo-6-ethylbenzothiazole

• Inchi： 1S/C9H8BrNS/c1-2-6-3-4-7-8(5-6)12-9(10)11-7/h3-5H,2H2,1H3
• InChI Key： LLDYVENITBIJLJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(C=C2S1)CC

Computed Properties

• Exact Mass: 240.956
• Monoisotopic Mass: 240.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1